Cas no 746594-44-5 (2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol)
746594-44-5 structure
Product Name:2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol
CAS No:746594-44-5
MF:C20H35NO2
MW:321.497406244278
CID:540706
PubChem ID:10808283
Update Time:2025-10-28
2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-amino-2-[2-(4-nonylphenyl)ethyl]-
- 2-amino-2-[2-(4-nonylphenyl)ethyl]propane-1,3-diol
- 2-amino-2-(4-nonylphenethyl)propane-1,3-diol
- CS-0166360
- 2-Amino-2-(2-(4-nonylphenyl)ethyl)-1,3-propanediol
- 746594-44-5
- SCHEMBL1372656
- 2-amino-2-(4-nonylphenethyl)propane-1,3-diol (Fingolimod Impurity
- UNII-A5N3SI7GZ1
- A5N3SI7GZ1
- FINGOLIMOD NONYL HOMOLOG [USP IMPURITY]
- 2-amino-2-[2-(4-nonylphenyl)ethyl]-1,3-propanediol
- Fingolimod nonyl homolog
- CHEMBL169107
- 1,3-Propanediol, 2-amino-2-(2-(4-nonylphenyl)ethyl)-
- Fingolimod nonyl homolog [USP]
- FINGOLIMOD HYDROCHLORIDE IMPURITY C [EP IMPURITY]
- Des(octyl)nonyl fingolimod
- DTXSID30445228
- 2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol
-
- Inchi： 1S/C20H35NO2/c1-2-3-4-5-6-7-8-9-18-10-12-19(13-11-18)14-15-20(21,16-22)17-23/h10-13,22-23H,2-9,14-17,21H2,1H3
- InChI Key： ZHIYCKDBZCXAQL-UHFFFAOYSA-N
- SMILES： OCC(CO)(CCC1C=CC(=CC=1)CCCCCCCCC)N
Computed Properties
- Exact Mass: 321.26695
- Monoisotopic Mass: 321.266779359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A626905-1mg |
2-Amino-2-[2-(4-nonylphenyl)ethyl]-1,3-propanediol |
746594-44-5 | 1mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A626905-5mg |
2-Amino-2-[2-(4-nonylphenyl)ethyl]-1,3-propanediol |
746594-44-5 | 5mg |
$ 856.00 | 2023-04-19 | ||
| TRC | A626905-10mg |
2-Amino-2-[2-(4-nonylphenyl)ethyl]-1,3-propanediol |
746594-44-5 | 10mg |
$ 1642.00 | 2023-04-19 |
2-Amino-2-2-(4-nonylphenyl)ethyl-1,3-propanediol Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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